Cas no 1804878-46-3 (Ethyl 2-cyano-4-mercapto-5-methoxybenzoate)

• Product Name: Ethyl 2-cyano-4-mercapto-5-methoxybenzoate
• CAS No: 1804878-46-3
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4958361
• Update Time: 2025-09-18

Ethyl 2-cyano-4-mercapto-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-mercapto-5-methoxybenzoate

• Inchi： 1S/C11H11NO3S/c1-3-15-11(13)8-5-9(14-2)10(16)4-7(8)6-12/h4-5,16H,3H2,1-2H3
• InChI Key： UYMYDPHIFLMNCP-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(C(=O)OCC)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-4-mercapto-5-methoxybenzoate

Ethyl 2-cyano-4-mercapto-5-methoxybenzoate: A Comprehensive Overview

Ethyl 2-cyano-4-mercapto-5-methoxybenzoate, also known by its CAS number 1804878-46-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, a mercapto group, and a methoxy group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of Ethyl 2-cyano-4-mercapto-5-methoxybenzoate is notable for its aromatic ring system. The benzoate ester group provides stability and reactivity, while the cyano group introduces electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions. The mercapto group (-SH) adds nucleophilic character, enabling it to act as a reducing agent or participate in thiol-based reactions. Additionally, the methoxy group (-OCH3) contributes to the molecule's solubility and can influence its reactivity in different chemical environments.

Recent studies have highlighted the potential of Ethyl 2-cyano-4-mercapto-5-methoxybenzoate in the development of advanced materials. For instance, researchers have explored its use in synthesizing metalloorganic frameworks (MOFs) and coordination polymers. The presence of both cyano and mercapto groups allows for strong metal-ligand interactions, making this compound an ideal candidate for constructing porous materials with high surface areas. These materials have applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, Ethyl 2-cyano-4-mercapto-5-methoxybenzoate has shown promise in medicinal chemistry. Its structural features make it a potential lead compound for drug design. The cyano group can serve as a bioisostere for other functional groups, while the mercapto group can interact with biological targets such as enzymes or receptors. Recent research has focused on modifying this compound to enhance its bioavailability and selectivity for specific therapeutic targets.

The synthesis of Ethyl 2-cyano-4-mercapto-5-methoxybenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. This is followed by esterification to introduce the ethyl group and subsequent functionalization to incorporate the cyano and mercapto groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications.

One of the most exciting developments involving Ethyl 2-cyano-4-mercapto-5-methoxybenzoate is its use in click chemistry reactions. The presence of both alkyne and azide groups (or their equivalents) enables efficient coupling reactions under mild conditions. This has opened up new avenues for constructing complex molecules with precision and scalability. Click chemistry has been particularly valuable in drug discovery and materials synthesis, where rapid assembly of molecular frameworks is essential.

Furthermore, Ethyl 2-cyano-4-methylthiofuran has been investigated for its potential in energy storage applications. Its ability to form stable metal complexes makes it a candidate for use in batteries or supercapacitors. Researchers have explored its compatibility with various electrode materials and electrolytes, demonstrating promising results in terms of energy density and cycle stability.

In conclusion, Ethyl 2-cyano-dimethylthiofuran stands at the forefront of modern chemical research due to its versatile structure and diverse functional groups. Its applications span across multiple disciplines, from materials science to medicinal chemistry, making it an invaluable compound for scientific advancement. As research continues to uncover new properties and uses for this molecule, it is poised to play an increasingly important role in both academic and industrial settings.